Cas no 55810-76-9 ((5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride)

• Product Name: (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride
• CAS No: 55810-76-9
• MF: C₉H₉ClFNS
• MW: 217.690863370895
• CID: 4655072
• Update Time: 2025-06-15

(5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1-benzothiophen-2-yl)methanamine Hydrochloride
• (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride

• Inchi： 1S/C9H8FNS.ClH/c10-7-1-2-9-6(3-7)4-8(5-11)12-9;/h1-4H,5,11H2;1H
• InChI Key： PQGVKSGPPAIUIC-UHFFFAOYSA-N
• SMILES： C(C1=CC2C=C(F)C=CC=2S1)N.Cl

(5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride

Introduction to (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride (CAS No. 55810-76-9)

(5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride, identified by its CAS number 55810-76-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiophene class, a structural motif widely recognized for its presence in various bioactive molecules. The introduction of a fluorine atom at the 5-position and the amine functional group at the 2-position of the benzothiophene core enhances its pharmacological potential, making it a subject of intense study in medicinal chemistry.

The benzothiophene scaffold is a key structural element in numerous pharmacologically active agents, including antipsychotics, antidepressants, and anticonvulsants. The presence of fluorine in organic molecules is well-documented to modulate metabolic stability, binding affinity, and overall pharmacological activity. In the case of (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride, the fluorine atom is strategically positioned to influence electronic properties and intermolecular interactions, thereby enhancing its suitability for drug design.

The amine group in (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride serves as a crucial pharmacophore, contributing to hydrogen bonding interactions with biological targets. This feature is particularly important in the development of small-molecule inhibitors and agonists, where precise molecular recognition is essential for therapeutic efficacy. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride with various biological targets. These studies suggest that the compound exhibits potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential applications in treating neurological disorders.

In vitro studies have demonstrated that (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride interacts with proteins such as kinases and transcription factors, modulating their activity. For instance, research indicates that this compound may inhibit the activity of Janus kinases (JAKs), which are implicated in various inflammatory diseases. The ability to modulate JAK activity could lead to the development of new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride involves multi-step organic reactions, including fluorination and amination processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzothiophene core efficiently.

The pharmacokinetic properties of (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride are under active investigation. Preliminary data suggest that the compound exhibits favorable oral bioavailability and moderate metabolic stability, indicating its potential for clinical translation. Further studies are needed to elucidate its distribution, excretion, and potential side effects.

The role of fluorinated benzothiophenes in drug discovery continues to expand, driven by their unique structural and functional properties. The success of earlier fluoro-benzothiophene derivatives has paved the way for exploring new analogs like (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride. As research progresses, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.

In conclusion, (5-fluoro-1-benzothiophen-2-yl)methanamine hydrochloride (CAS No. 55810-76-9) represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a valuable tool for developing novel therapeutic agents. Continued research into its pharmacological profile and synthetic optimization will further enhance its potential as a next-generation pharmaceutical entity.